Cas no 7066-36-6 (2,3-difluoroquinoxaline)

• Product Name: 2,3-difluoroquinoxaline
• CAS No: 7066-36-6
• MF: C₈H₄F₂N₂
• MW: 166.127568244934
• MDL: MFCD09959720
• CID: 862791
• PubChem ID: 138907
• Update Time: 2025-06-13

2,3-difluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• quinoxaline,2,3-difluoro-
• 2,3-difluoroquinoxaline
• 7066-36-6
• Z1198266702
• AKOS006313515
• Quinoxaline, 2,3-difluoro-
• SCHEMBL5096456
• EN300-297944
• difluoroquinoxaline
• DTXSID60220944

• MDL： MFCD09959720
• Inchi： 1S/C8H4F2N2/c9-7-8(10)12-6-4-2-1-3-5(6)11-7/h1-4H
• InChI Key： NGEVWMRKYXCRMF-UHFFFAOYSA-N
• SMILES： FC1=C(N=C2C=CC=CC2=N1)F

Computed Properties

• Exact Mass: 166.03432
• Monoisotopic Mass: 166.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,3-difluoroquinoxaline

Recent Advances in the Study of 2,3-Difluoroquinoxaline (CAS: 7066-36-6) in Chemical Biology and Pharmaceutical Research

2,3-Difluoroquinoxaline (CAS: 7066-36-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have highlighted its role as a versatile scaffold for the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on the synthesis, biological activity, and mechanistic insights of 2,3-difluoroquinoxaline, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3-difluoroquinoxaline derivatives exhibit potent inhibitory activity against several kinase targets implicated in cancer progression. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's selectivity and potency, leading to the identification of lead candidates with nanomolar IC50 values. Notably, these derivatives showed improved pharmacokinetic properties compared to earlier quinoxaline-based compounds, suggesting their potential as clinical candidates.

In antimicrobial research, 2,3-difluoroquinoxaline has shown promise as a scaffold for developing new antibiotics. A recent Nature Communications article reported that fluorinated quinoxaline derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve dual inhibition of bacterial topoisomerase IV and DNA gyrase, a unique feature that may delay the development of resistance. These findings are particularly relevant given the urgent need for novel antibiotics in the face of growing antimicrobial resistance.

The compound's potential in neurological disorders was explored in a 2024 study published in ACS Chemical Neuroscience. Researchers found that specific 2,3-difluoroquinoxaline derivatives act as positive allosteric modulators of GABA-A receptors, demonstrating anxiolytic and anticonvulsant effects in animal models without the sedative side effects commonly associated with benzodiazepines. This discovery opens new avenues for developing safer treatments for anxiety disorders and epilepsy.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 2,3-difluoroquinoxaline and its derivatives. A 2023 Organic Process Research & Development publication described a scalable, cost-effective synthesis route that reduces the number of steps from traditional methods while maintaining high yield and purity. This development is crucial for enabling larger-scale biological evaluation and potential commercialization of promising derivatives.

Looking forward, the unique properties of 2,3-difluoroquinoxaline continue to inspire innovative research directions. Current investigations are exploring its application in targeted protein degradation (PROTACs), fluorescent probes for biological imaging, and as a building block for materials science applications. The compound's versatility, combined with recent synthetic and biological breakthroughs, positions it as a valuable tool for multidisciplinary research at the chemistry-biology interface.